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Compound of Interest

Compound Name: Hexachloroparaxylene

Cat. No.: B1667536 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Hexachloroparaxylene, a halogenated organic compound. Adherence to these procedures is

critical to ensure the safety of laboratory personnel and to maintain compliance with

environmental regulations. This guide is intended for researchers, scientists, and drug

development professionals who may handle this substance.

I. Immediate Safety and Hazard Information
Hexachloroparaxylene is a corrosive substance that can cause severe skin burns and eye

damage.[1][2] Inhalation of dust or mist may lead to severe irritation of the respiratory tract,

characterized by coughing, choking, or shortness of breath.[1] During combustion, it can

decompose to produce highly toxic hydrogen chloride gas.[1][2] Therefore, appropriate

personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and

respiratory protection, must be worn at all times when handling this compound.[2]

II. Quantitative Data Summary
The following table summarizes key quantitative data for Hexachloroparaxylene, derived from

safety data sheets. This information is crucial for safe handling and for understanding its

physical and toxicological properties.
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Property Value Reference

Physical State Solid, Crystal - Powder [2]

Color White to Slightly Pale Yellow [2]

Melting Point 108°C [2]

Boiling Point 312°C [2]

Oral LD50 (Rat) 3200 mg/kg [2]

Reproductive Toxicity
TDLo (Rat, oral): 2330 mg/kg

(26 weeks, male)
[2]

III. Disposal Protocol: A Step-by-Step Guide
The primary and recommended method for the disposal of Hexachloroparaxylene is

incineration by a licensed hazardous waste disposal facility. The following protocol outlines the

necessary steps for the safe segregation, storage, and preparation of this waste for disposal.

Materials:

Designated hazardous waste container (clearly labeled "Halogenated Organic Waste")

Personal Protective Equipment (PPE): chemical-resistant gloves, safety goggles, lab coat,

and a suitable respirator

Chemical fume hood

Hazardous waste tags

Procedure:

Waste Segregation:

Hexachloroparaxylene is a halogenated organic compound. It is imperative to collect this

waste in a designated container specifically for halogenated organic wastes.[3]
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Crucially, do not mix halogenated waste with non-halogenated organic waste.[3][4] This

segregation is vital as it impacts the disposal method and cost.[3]

Avoid mixing with other incompatible waste streams such as acids, bases, or strong

oxidizing agents.[5]

Container Management:

All waste collection must be conducted within a chemical fume hood to minimize inhalation

exposure.[3]

Use a compatible, properly sealed, and clearly labeled waste container.[3] The container

should be kept closed except when adding waste.[3][6]

As soon as the first quantity of waste is added, affix a hazardous waste tag to the

container.[3] This tag must include the chemical name ("Hexachloroparaxylene"), the

quantity, and the date of accumulation.

Storage:

Store the waste container in a designated and secure satellite accumulation area.[3]

Ensure the storage area is cool, dry, and well-ventilated.[1]

The container must be stored within secondary containment to prevent the spread of

material in case of a leak.[3]

Arranging for Disposal:

Once the container is nearly full, or before the designated accumulation time limit is

reached, arrange for pickup by your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal contractor.

The recommended disposal method is incineration in a chemical incinerator equipped with

an afterburner and a scrubber to neutralize the resulting acidic gases.[2]

It may be possible to dissolve or mix the material with a combustible solvent before

incineration.[2] Consult with your EHS office for specific guidance on this practice.
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Spill Management:

In the event of a spill, prevent the material from entering drains or sewers.[1]

Carefully sweep the solid material into an airtight container, taking care not to create dust.

[2]

The collected spill material and any contaminated cleaning materials should be disposed

of as hazardous waste following the procedures outlined above.[2][3]

IV. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Hexachloroparaxylene waste in a laboratory setting.
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Caption: Disposal workflow for Hexachloroparaxylene waste.
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This guide is intended to provide clear, actionable steps for the safe disposal of

Hexachloroparaxylene. Always consult your institution's specific safety and hazardous waste

management policies, and when in doubt, contact your Environmental Health and Safety

department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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